Cas no 1803590-09-1 (2-chloro-3-nitroaniline hydrochloride)

• Product Name: 2-chloro-3-nitroaniline hydrochloride
• CAS No: 1803590-09-1
• MF: C₆H₆Cl₂N₂O₂
• MW: 209.030039310455
• MDL: MFCD28348198
• CID: 4616723
• PubChem ID: 112756489
• Update Time: 2025-10-29

2-chloro-3-nitroaniline hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-chloro-3-nitroaniline hydrochloride
• 1803590-09-1
• EN300-203201
• CS-0201558
• 2-chloro-3-nitroaniline;hydrochloride
• 2-chloro-3-nitroanilinehydrochloride
• F82991

• MDL： MFCD28348198
• Inchi： 1S/C6H5ClN2O2.ClH/c7-6-4(8)2-1-3-5(6)9(10)11;/h1-3H,8H2;1H
• InChI Key： XQVYCAHHMDGVJV-UHFFFAOYSA-N
• SMILES： NC1=CC=CC([N+]([O-])=O)=C1Cl.[H]Cl

Computed Properties

• Exact Mass: 207.9806328g/mol
• Monoisotopic Mass: 207.9806328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 159
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 2-chloro-3-nitroaniline hydrochloride

Comprehensive Analysis of 2-Chloro-3-Nitroaniline Hydrochloride (CAS No. 1803590-09-1): Properties, Applications, and Industry Trends

2-Chloro-3-nitroaniline hydrochloride (CAS No. 1803590-09-1) is a specialized organic compound widely recognized for its role in synthetic chemistry and industrial applications. This yellow to orange crystalline powder belongs to the class of nitroaniline derivatives, which are pivotal intermediates in the production of dyes, pigments, and agrochemicals. With the increasing demand for high-performance materials, researchers and manufacturers are exploring its potential in advanced organic synthesis and pharmaceutical intermediates.

The molecular structure of 2-chloro-3-nitroaniline hydrochloride features a chloro group (-Cl) and a nitro group (-NO₂) attached to an aniline ring, which is protonated as a hydrochloride salt. This unique configuration enhances its reactivity, making it valuable for cross-coupling reactions and catalytic processes. Recent studies highlight its utility in constructing heterocyclic compounds, a trending topic in medicinal chemistry due to their relevance in drug discovery.

In the context of sustainability, the compound’s role in green chemistry initiatives has gained attention. Industries are optimizing synthetic routes to minimize waste and energy consumption, aligning with global ESG (Environmental, Social, and Governance) goals. For instance, catalytic hydrogenation methods are being tested to reduce the environmental footprint of nitro-group reductions, a process frequently involving 2-chloro-3-nitroaniline hydrochloride.

From an analytical perspective, advanced techniques like HPLC (High-Performance Liquid Chromatography) and NMR (Nuclear Magnetic Resonance) are employed to ensure purity and structural integrity. Quality control is critical, as impurities can affect downstream applications in fine chemicals and specialty materials. Regulatory compliance, particularly with REACH and FDA guidelines, further underscores the importance of rigorous testing protocols.

Market trends indicate growing interest in custom synthesis of nitroaniline derivatives, driven by demand from the pharmaceutical and agrochemical sectors. Innovations in flow chemistry and continuous manufacturing are also reshaping production scales, enabling cost-effective and scalable solutions. Frequently searched queries such as "2-chloro-3-nitroaniline hydrochloride synthesis" and "CAS 1803590-09-1 suppliers" reflect this demand.

Safety remains a priority in handling 2-chloro-3-nitroaniline hydrochloride. While not classified as hazardous under standard regulations, proper personal protective equipment (PPE) and ventilation systems are recommended during laboratory or industrial use. Storage conditions typically involve cool, dry environments to prevent degradation, a detail often queried by procurement specialists.

In summary, 2-chloro-3-nitroaniline hydrochloride (CAS No. 1803590-09-1) exemplifies the intersection of traditional chemistry and modern innovation. Its applications span dye manufacturing, drug development, and material science, with ongoing research unlocking new possibilities. As industries prioritize efficiency and sustainability, this compound is poised to remain a cornerstone of specialty chemical solutions.